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Compound of Interest

Compound Name: 1-Iodo-1-octyne

CAS No.: 81438-46-2

Cat. No.: B8640996

Get Quote

CAS: 81438-46-2 | Formula: C₈H₁₃I | Class: 1-
Haloalkynes[1]
Executive Summary
1-Iodo-1-octyne is a functionalized terminal alkyne where the acetylenic proton is replaced by

an iodine atom. Unlike its parent compound (1-octyne), this electrophilic species serves as a

critical "capped" intermediate. It is primarily utilized in Cadiot-Chodkiewicz cross-couplings to

generate unsymmetrical conjugated diynes—a structural motif prevalent in natural products

(e.g., polyynes) and optoelectronic materials. Its reactivity profile is defined by the labile C(sp)–I

bond, which allows for facile oxidative addition to transition metals (Pd, Cu) or direct

nucleophilic attack.

Chemical Identity & Physicochemical Profile
The following data aggregates calculated and available experimental values for 1-Iodo-1-
octyne. Due to its specialized nature, some values are derived from structure-activity

relationship (SAR) models of homologous 1-iodoalkynes.
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Property Value Technical Note

CAS Registry Number 81438-46-2
Primary identifier for

procurement/indexing.

IUPAC Name 1-Iodooct-1-yne Systematic nomenclature.

Molecular Formula C₈H₁₃I
High iodine mass contribution

(53.7%).

Molecular Weight 236.10 g/mol
Significant increase over 1-

octyne (110.2 g/mol ).

Physical State Liquid (at STP)
Typically a pale yellow to

orange oil.

Boiling Point ~105–110 °C (at 10 mmHg)

Estimated; higher than 1-

octyne due to polarizability of

Iodine.

Solubility Non-polar solvents
Soluble in Hexane, DCM,

Et₂O, THF.

Stability Light/Heat Sensitive
C–I bond is photolabile;

requires cold storage (-20°C).

Synthesis & Production Protocols
The synthesis of 1-Iodo-1-octyne is most efficiently achieved via the electrophilic iodination of

1-octyne. Two primary methodologies exist: the Morpholine/Iodine method (economical) and

the NIS/AgNO₃ method (high purity/yield).

Protocol A: Catalytic Iodination (NIS/AgNO₃ Method)
This method is preferred for pharmaceutical applications due to its mild conditions and high

chemoselectivity, minimizing the formation of diiodo-alkene byproducts.

Mechanism: The reaction proceeds via the activation of the terminal alkyne by Silver(I),

increasing the acidity of the acetylenic proton. N-Iodosuccinimide (NIS) acts as the source of

electrophilic iodine (
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).

Reagents:

Substrate: 1-Octyne (1.0 equiv)

Iodine Source: N-Iodosuccinimide (NIS) (1.1 equiv)[1]

Catalyst: Silver Nitrate (AgNO₃) (0.05 equiv / 5 mol%)

Solvent: Acetonitrile (MeCN) or Acetone (anhydrous)

Step-by-Step Procedure:

Setup: Flame-dry a round-bottom flask and equip with a magnetic stir bar. Purge with Argon

or Nitrogen.

Solvation: Dissolve 1-octyne (e.g., 10 mmol) in anhydrous MeCN (0.2 M concentration).

Catalyst Addition: Add AgNO₃ (0.5 mmol) to the solution. The mixture may darken slightly.

Iodination: Add NIS (11 mmol) in a single portion. Wrap the flask in aluminum foil to exclude

light (Critical Step).

Reaction: Stir at room temperature (25°C) for 2–4 hours. Monitor by TLC (Hexane eluent);

product will have a higher R_f than the starting alkyne.

Workup: Dilute with diethyl ether. Wash sequentially with:

Water (to remove succinimide).

Sat. aq. Na₂S₂O₃ (to quench trace free iodine).

Brine.

Purification: Dry over MgSO₄, filter, and concentrate 1-iodo-1-octyne under reduced

pressure (keep bath <30°C). Purify via short-path silica plug if necessary.
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Synthesis Workflow Visualization
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Caption: Catalytic cycle for the silver-mediated iodination of 1-octyne using NIS.

Reactivity & Applications
1-Iodo-1-octyne is a versatile electrophile. Its primary utility lies in metal-catalyzed cross-

coupling reactions where it acts as the coupling partner for other alkynes, organometallics, or

nucleophiles.

Key Reaction Pathways
Cadiot-Chodkiewicz Coupling:

Reaction: 1-Iodo-1-octyne + Terminal Alkyne (R-C≡CH) → Unsymmetrical Diyne.

Catalyst: CuCl / Hydroxylamine.

Utility: Synthesis of conjugated polyynes for liquid crystals and antifungal agents.

Sonogashira-Type Coupling (Inverse):

Reaction: 1-Iodo-1-octyne + Aryl/Vinyl Boronic Acid (Suzuki-Miyaura variant) or

Organozinc.

Catalyst: Pd(PPh₃)₄.[2][3]

Utility: Introduction of the octynyl chain onto aromatic scaffolds without using the volatile 1-

octyne gas/liquid directly.
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Heterocycle Synthesis:

Cycloaddition with azides to form 5-iodo-1,2,3-triazoles (which can be further

functionalized).

Reactivity Scope Visualization
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Caption: Divergent synthesis pathways utilizing 1-iodo-1-octyne as a core electrophile.

Safety & Handling (GHS Standards)
1-Iodo-1-octyne is a halogenated organic compound and shares hazards typical of alkyl

iodides and alkynes.

Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Storage Protocol:

Temperature: Store at -20°C (Freezer).
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Light: Protect from light (Amber vials + Foil). Iodine liberation turns the liquid violet/brown

upon degradation.

Stabilization: Often stored over Copper wire or Silver wool to scavenge free iodine in long-

term storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8640996/docs#technical-monograph-1-iodo-1-
octyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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